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CAS No.: 5575-03-1

Cat. No.: B3037717

Get Quote

Executive Summary
Boc-3-nitro-L-tyrosine (N-tert-Butoxycarbonyl-3-nitro-L-tyrosine) is a specialized amino acid

derivative used to incorporate the 3-nitrotyrosine moiety into peptides.[1][2] While often

associated with oxidative stress biomarkers (peroxynitrite footprinting), its utility extends into

rational drug design, where the nitro group serves as a bioisostere or a latent precursor for 3-

aminotyrosine.

This guide provides a rigorous technical framework for the handling, coupling, and

manipulation of Boc-3-nitro-L-tyrosine in Solid Phase Peptide Synthesis (SPPS). It addresses

the unique physicochemical challenges posed by the ortho-nitro group—specifically its acidity

(pKa perturbation) and redox potential—and details protocols to ensure synthetic fidelity.

Part 1: Chemical Profile & Strategic Utility
The Physicochemical Shift
The introduction of a nitro group (
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) at the ortho position of the tyrosine phenol dramatically alters the electronic landscape of the
side chain.

Acidity (pKa Perturbation): The electron-withdrawing nitro group stabilizes the phenolate

anion via resonance and induction. This shifts the pKa of the phenolic hydroxyl from ~10.1

(Tyrosine) to ~7.2 (3-Nitrotyrosine).

Implication: At physiological pH (7.4), the side chain is ~50% ionized. During SPPS

coupling (often pH 8–9 with DIEA), the phenol is predominantly deprotonated.

Nucleophilicity: Despite being deprotonated, the resulting phenolate is less nucleophilic than

a standard tyrosinate due to the strong electron withdrawal. This often negates the need for

side-chain protection (e.g., Bzl, Br-Z) typically required in Boc chemistry, although O-

acylation remains a risk under aggressive activation.

Stability & Compatibility[3]
Boc Chemistry: The nitro group is stable to Trifluoroacetic Acid (TFA) used for Boc removal.

HF Cleavage: The nitro group is generally stable to anhydrous Hydrogen Fluoride (HF)

cleavage conditions, provided that strong reducing agents are not used in high excess.

Photostability: 3-Nitrotyrosine is susceptible to photolysis under high-intensity UV; synthesis

should be performed under standard laboratory lighting, avoiding direct UV exposure.

Part 2: Synthetic Utility & Coupling Protocols[3]
Coupling Strategy
The primary challenge in coupling Boc-3-nitro-L-tyrosine is balancing activation efficiency

with the prevention of esterification on the unprotected phenolic oxygen.

Recommended Reagents:

DCC/HOBt: The classical carbodiimide approach is robust and minimizes O-acylation.

HBTU/HATU + DIEA: Highly efficient but requires careful base control. Excess base can

deprotonate the phenol, increasing the risk of forming the phenolic ester (O-acylation) or

branched peptides.
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Table 1: Coupling Reagent Compatibility Profile

Reagent System
Activation
Mechanism

Risk of O-Acylation Recommendation

DCC / HOBt
Carbodiimide / Active

Ester
Low

Primary Choice.

Robust and minimizes

side reactions.

HBTU / DIEA Uronium / Aminium Moderate

Use stoichiometric

base (1:2 ratio relative

to AA). Avoid excess

DIEA.

HATU / HOAt Azabenzotriazole Moderate-High

Use only for difficult

couplings (steric

hindrance).

Pentafluorophenyl

Ester (OPfp)
Pre-activated Ester Very Low

Excellent for

automated synthesis

to avoid base entirely.

Protocol A: Standard Manual Coupling (DCC/HOBt)
Target: Incorporation of Boc-3-nitro-L-Tyr-OH into a growing peptide chain on MBHA or PAM

resin.

Preparation: Dissolve Boc-3-nitro-L-Tyr-OH (3.0 eq) and HOBt (3.0 eq) in minimum DMF.

Activation: Add DCC (3.0 eq) dissolved in DCM. Stir for 5–10 minutes at

to form the active ester.

Note: Filter off any precipitated DCU (dicyclohexylurea) before adding to the resin if

performing manual synthesis in a vessel with a frit.

Coupling: Add the pre-activated mixture to the resin (swollen in DCM/DMF).

Reaction: Shake/agitate at room temperature for 2–4 hours.
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Monitoring: Perform a Kaiser test.

Observation: The nitro group is yellow. A positive Kaiser test (blue beads) indicates

incomplete coupling. If the resin turns slightly yellow/orange, this is normal due to the

chromophore.

Washing: Wash resin thoroughly with DMF (

min), DCM (

min), and MeOH (

min) to remove excess yellow reagents.

Part 3: Deprotection & Cleavage[2][4]
Boc Deprotection Cycle
The nitro group withstands the repetitive acid cycles of Boc chemistry.

Reagent: 50% TFA in DCM.[3]

Scavenger: 0.5% Indole (optional, usually not required unless Trp is present).

Duration: 1 min pre-wash, followed by 20 min deprotection.

Protocol B: HF Cleavage
The final release from the resin requires anhydrous HF.

Warning: Do not use high concentrations of thiols (e.g., thiophenol) if you wish to preserve

the nitro group, as they can act as reducing agents under strong acid conditions.

Scavenger Cocktail: Anisole (10% v/v) is the preferred scavenger. It effectively traps

carbocations without reducing the nitro group.

Steps:

Dry the resin over
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overnight.

Place resin in the Teflon reaction vessel.

Add Anisole (1 mL per gram of resin).

Condense anhydrous HF (10 mL per gram of resin) at

.

Warm to

and stir for 60 minutes.

Evaporate HF under a stream of nitrogen.

Precipitate the peptide with cold diethyl ether.

Extract the peptide into aqueous acetic acid (10–50%) or acetonitrile/water and lyophilize.

Part 4: Post-Synthetic Modification (The "Value
Add")
One of the most powerful applications of 3-nitrotyrosine is its conversion to 3-aminotyrosine.

The amino group can then be used as a handle for:

Fluorescent labeling.[4]

Cross-linking.

Generating stable non-hydrolyzable phosphate mimics.

Visualization of the Reduction Pathway

Figure 1: Reduction of 3-Nitrotyrosine to 3-Aminotyrosine and subsequent functionalization.

3-Nitrotyrosine
(Peptide-NO2)

Reduction Step
(Na2S2O4 or H2/Pd)

 pH 8, Na2S2O4
(Dithionite) 3-Aminotyrosine

(Peptide-NH2)
 30 min, RT Functionalized Tyr

(Fluorophore/Crosslinker)

 NHS-Ester / FITC
Selectivity at pH 5-6
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Protocol C: Reduction to 3-Aminotyrosine (Solution
Phase)
This is typically performed after peptide cleavage and purification.

Dissolution: Dissolve the purified nitro-peptide in 50 mM Ammonium Bicarbonate (pH ~8.0)

or Phosphate Buffer (pH 7.5).

Reagent: Prepare a fresh solution of Sodium Dithionite (

).

Reaction: Add Sodium Dithionite (5–10 equivalents relative to nitro groups) to the peptide

solution.

Visual Cue: The yellow color of the nitro-peptide will fade to colorless as it reduces to the

amine.

Time: Stir at room temperature for 15–30 minutes.

Purification: Immediately purify via RP-HPLC. The 3-aminotyrosine peptide will be

significantly more hydrophilic and will elute earlier than the nitro-precursor (a "hydrophilic

shift").

Part 5: Analytical Considerations
HPLC Behavior

Acidic pH (0.1% TFA): 3-Nitrotyrosine is neutral (OH protonated). It is more hydrophobic than

unmodified Tyrosine due to the bulky nitro group.

Result: Later retention time than WT peptide.

Neutral/Basic pH: 3-Nitrotyrosine is ionized (phenolate). It becomes much more hydrophilic.

[5][6]

Result: Earlier retention time.[7]
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Mass Spectrometry
Mass Shift: The nitro group adds +45 Da to the mass of Tyrosine (H replaced by

).

Diagnostic Ions: In MS/MS, a characteristic loss of the nitro group allows for easy

identification of the modification site.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Boc-3-nitro-L-tyrosine in Peptide
Science]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3037717/docs#technical-guide-boc-3-nitro-l-tyrosine-
in-peptide-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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